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Compound Name: 2-Butoxy-3,5-dinitrobenzamide

Cat. No.: B12466776

Get Quote

Executive Summary & Analytical Strategy
2-Butoxy-3,5-dinitrobenzamide (C₁₁H₁₃N₃O₆) is a highly functionalized aromatic compound

characterized by a sterically demanding butoxy ether, a primary carboxamide, and two strongly

electron-withdrawing nitro groups. Accurately characterizing this scaffold requires an

orthogonal analytical approach, as the interplay between steric hindrance and intense

electronic effects complicates spectral interpretation.

As a Senior Application Scientist, I have designed this guide to move beyond basic peak

assignments. Here, we dissect the causality behind the spectroscopic behavior of this

compound, providing a self-validating framework for its structural elucidation using High-

Resolution Mass Spectrometry (HRMS), Attenuated Total Reflectance Fourier-Transform

Infrared Spectroscopy (ATR-FTIR), and Nuclear Magnetic Resonance (NMR).
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Fig 1. Orthogonal spectroscopic workflow for structural elucidation.

High-Resolution Mass Spectrometry (ESI-HRMS)
Causality & Ionization Dynamics
While nitroaromatics typically ionize well in negative mode, the presence of the primary

carboxamide makes Positive Electrospray Ionization (ESI+) the most sensitive technique. The

carbonyl oxygen acts as a strong Lewis base, readily accepting a proton to form the stable

[M+H]⁺ pseudomolecular ion.

During Collision-Induced Dissociation (CID), the molecule undergoes highly predictable,

charge-directed fragmentation. The most diagnostic pathway is the loss of the butoxy chain.

Aryl ethers with alkyl chains longer than C2 frequently undergo a macroscopic McLafferty-type

rearrangement or gas-phase [1,2]-Wittig rearrangement, resulting in the neutral loss of an

alkene (butene, -56 Da) . Additionally, primary amides exhibit a characteristic neutral loss of

ammonia (NH₃, -17 Da) .
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Fig 2. Primary ESI-MS/MS fragmentation pathways of the protonated precursor.

Quantitative Data Summary: ESI-HRMS
Ion Type m/z (Theoretical) Mass Error (ppm) Assignment

[M+H]⁺ 284.0877 < 2.0 Protonated precursor

[M+Na]⁺ 306.0697 < 2.0 Sodium adduct

MS² Fragment 267.0612 < 3.0
[M+H - NH₃]⁺ (Amide

cleavage)

MS² Fragment 228.0251 < 3.0
[M+H - C₄H₈]⁺ (Aryl

ether cleavage)

MS² Fragment 238.0948 < 3.0
[M+H - NO₂]⁺ (Nitro

cleavage)

Vibrational Spectroscopy (ATR-FTIR)
Causality & Functional Group Validation
Infrared spectroscopy provides immediate confirmation of the three primary functional groups.

Primary amides exhibit two distinct N-H stretching bands (asymmetric and symmetric) in the

3520–3300 cm⁻¹ region, often visually referred to as "fangs" . The Amide I band (C=O stretch)
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appears slightly lower than a standard ketone (~1670 cm⁻¹) due to the resonance contribution

of the nitrogen lone pair, which increases the single-bond character of the carbonyl. The nitro

groups dominate the fingerprint region with intense asymmetric and symmetric N-O stretches.

Quantitative Data Summary: ATR-FTIR
Wavenumber
(cm⁻¹)

Intensity Functional Group Vibrational Mode

3450, 3340 Medium, Sharp Primary Amide
N-H asymmetric &

symmetric stretch

2960, 2870 Weak Alkyl Chain
C-H stretch (butoxy

group)

1670 Strong Primary Amide C=O stretch (Amide I)

1615 Medium Primary Amide N-H bend (Amide II)

1535 Strong Nitro Group
N-O asymmetric

stretch

1345 Strong Nitro Group N-O symmetric stretch

1250 Medium Aryl Ether
C-O-C asymmetric

stretch

Nuclear Magnetic Resonance (NMR)
Causality & Regiochemical Mapping
The choice of solvent is critical here. DMSO-d₆ is selected over CDCl₃ because it disrupts

intermolecular hydrogen bonding, fully solubilizing the polar benzamide while shifting the

exchangeable N-H protons far downfield, preventing overlap with the aromatic signals.

The aromatic ring contains two isolated protons (H4 and H6). The strongly electron-withdrawing

nature of the nitro groups significantly deshields these protons. Recent DFT and Localized

Molecular Orbital (NLMO) studies demonstrate that these chemical shifts in substituted

benzenes are heavily influenced by σ-bonding orbital contributions and the depletion of π-

electron density . H4, situated directly between two nitro groups, experiences the maximum

deshielding cone effect, appearing furthest downfield (~8.95 ppm). The restricted rotation
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around the amide C-N bond (due to partial double-bond character) renders the two N-H

protons diastereotopic, resulting in two distinct broad singlets.

Quantitative Data Summary: ¹H and ¹³C NMR (DMSO-d₆,
400/100 MHz)

Position ¹H Shift (ppm)
Multiplicity (J
in Hz)

¹³C Shift (ppm)
Assignment
Notes

1 - - 131.0

Quaternary C,

ortho to

ether/amide

2 - - 152.4
Quaternary C,

oxygen-bound

3, 5 - - 142.1, 140.5
Quaternary C,

nitro-bound

4 8.95 d (2.5) 124.5

Aromatic CH,

flanked by two

NO₂

6 8.65 d (2.5) 128.3

Aromatic CH,

flanked by NO₂

and amide

Amide NH₂ 8.10, 7.80 br s (1H each) -

Diastereotopic

due to restricted

C-N rotation

C=O - - 165.2 Carbonyl carbon

1' (-O-CH₂) 4.20 t (6.5) 74.2
Deshielded by

oxygen

2', 3' (-CH₂) 1.75, 1.45 m, m 31.5, 18.8 Aliphatic chain

4' (-CH₃) 0.95 t (7.4) 13.6 Terminal methyl

Self-Validating Experimental Protocols
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To ensure data trustworthiness, the following protocols incorporate built-in system suitability

checks.

Protocol A: NMR Sample Preparation & Acquisition
System Suitability: Prior to sample analysis, run a standard 1% Tetramethylsilane (TMS) in

DMSO-d₆ sample to lock the magnetic field, shim the Z-axis, and calibrate the 0.00 ppm

reference.

Sample Prep: Dissolve exactly 15.0 mg of 2-Butoxy-3,5-dinitrobenzamide in 0.6 mL of

anhydrous DMSO-d₆. Causality: 15 mg ensures a high signal-to-noise ratio for ¹³C

acquisition within 512 scans, minimizing instrument time.

Acquisition: Acquire ¹H NMR at 298 K using a 30° pulse angle and a 2-second relaxation

delay. For ¹³C NMR, utilize a composite pulse decoupling sequence (WALTZ-16) to remove

¹H-¹³C scalar coupling, simplifying the spectrum to pure singlets.

Protocol B: ATR-FTIR Acquisition
System Suitability: Clean the diamond ATR crystal with LC-MS grade isopropanol and a lint-

free wipe. Acquire a background scan (air). Validation: The background must show >95%

transmittance across the 4000-400 cm⁻¹ range with no residual organic peaks.

Sample Application: Deposit 2-3 mg of the solid powder directly onto the crystal. Apply the

pressure anvil until the force gauge clicks, ensuring intimate contact between the crystal and

the sample (critical for the evanescent wave to penetrate).

Acquisition: Collect 32 co-added scans at a resolution of 4 cm⁻¹.

Protocol C: LC-ESI-HRMS Setup
System Suitability: Infuse a standard tuning mix (e.g., Agilent ESI-L) to calibrate the

TOF/Orbitrap mass analyzer. Validation: Mass accuracy must be < 2 ppm for the m/z

322.0481 reference mass.

Chromatography: Inject 1 µL of a 10 µg/mL sample (in Methanol) onto a C18 column (50 x

2.1 mm, 1.8 µm). Use a rapid gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic
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Acid in Acetonitrile (B). Causality: Formic acid acts as a proton source, drastically enhancing

the ionization efficiency of the amide group.

MS/MS Parameters: Set the collision energy (CE) to 25 eV using Nitrogen as the collision

gas to induce the specific neutral losses of NH₃ and Butene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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